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Compound of Interest

Compound Name: 1-(3-Methylphenyl)guanidine

CAS No.: 45954-03-8

Cat. No.: B2639590

Get Quote

Executive Summary & Chemical Identity[1]
1-(3-Methylphenyl)guanidine (often referred to as m-tolylguanidine) is a potent organic base

and a bioactive ligand with high affinity for Sigma receptors (specifically

subtypes).[1] Unlike generic organic reagents, this compound presents a dual risk profile: it is a
chemical irritant/toxin and a pharmacologically active agent affecting the central nervous
system.

This guide supersedes generic "organic base" disposal protocols. It mandates a Zero-

Discharge policy for sink/sewer disposal due to high aquatic toxicity and biological activity.[1]
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Parameter Data

Chemical Name 1-(3-Methylphenyl)guanidine

Synonyms m-Tolylguanidine; 3-Methylphenylguanidine

CAS Number
4271-30-1 (Free base); 97-39-2 (Analog

reference: 1,3-Di-o-tolylguanidine)

Molecular Formula C₈H₁₁N₃

Primary Hazard
Acute Toxicity (Oral), Skin/Eye Irritant, Aquatic

Toxicity

Bioactivity Sigma Receptor Ligand (Neurological active)

Chemical Safety Profile (The "Why")
To handle this compound safely, you must understand the causality behind the protocols:

Basicity & Reactivity: As a guanidine derivative, the free base is strongly alkaline (

). It will react violently with strong acids and oxidizers.

Critical Warning:NEVER mix guanidine derivatives with bleach (sodium hypochlorite). This

reaction generates chloramines and potentially hydrazine-like derivatives, which are toxic

and explosive gases.[1]

Bioactivity: As a sigma receptor ligand, accidental exposure (inhalation of dust or skin

absorption) can lead to neurological effects including motor disturbances or sedation.

Aquatic Toxicity: Guanidines are harmful to aquatic life with long-lasting effects (H412/H411).

[2] Environmental release is strictly prohibited.[3]

Operational Handling & Containment[2]
Goal: Prevent exposure and cross-contamination during weighing and solubilization.

A. Personal Protective Equipment (PPE)[6][8]
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Respiratory: N95 minimum; P100/HEPA respirator recommended if handling dry powder

outside a fume hood.

Dermal: Double-gloving is required.[1]

Inner Layer: Nitrile (4 mil).

Outer Layer: Nitrile (4 mil) or Neoprene (for longer procedures).

Ocular: Chemical splash goggles.

B. Engineering Controls[6]
Solids: Weighing must be performed in a Chemical Fume Hood or a Powder Containment

Enclosure. If static is an issue, use an antistatic gun; do not use water mist near the open

container.

Liquids: All dissolution steps (e.g., adding HCl or DMSO) must occur within the hood.

Disposal Procedures (The Core)
This section details the step-by-step disposal for solid and liquid waste streams.

Protocol A: Solid Waste (Contaminated Debris)
Applies to: Weigh boats, pipette tips, gloves, and paper towels.[1]

Segregation: Do not throw in general trash. Use a dedicated "Bioactive/Toxic Solid Waste"

bin.

Primary Containment: Place items immediately into a clear, sealable polyethylene bag (Zip-

lock style) located inside the fume hood.

Secondary Containment: Seal the primary bag and place it into the laboratory's yellow/black

"Hazardous Waste" drum.

Labeling: Label as "Toxic Solid Waste: Guanidine Derivative - DO NOT OPEN."
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Protocol B: Liquid Waste (Mother Liquors & HPLC
Waste)
Applies to: Reaction mixtures, HPLC eluent, and stock solutions.[1]

Step 1: Characterize the Solvent

Aqueous/Acidic: If the compound is in water or acid (e.g., 0.1M HCl), it exists as a

guanidinium salt.

Organic: If in DMSO, Methanol, or Acetonitrile.

Step 2: Neutralization & Collection

For Basic Solutions: Slowly add 1M HCl to adjust pH to neutral (pH 6-8). This converts the

volatile free base into the non-volatile hydrochloride salt, reducing inhalation risk.

Container: Pour into a High-Density Polyethylene (HDPE) carboy.

Labeling:

Content: "Organic Waste with Bioactive Guanidine."

Hazards: Toxic, Irritant, Flammable (if organic solvent present).

Waste Code: Use D001 (Ignitable) if organic solvents are used; treat as Non-Regulated

Toxic if aqueous, unless local codes specify otherwise.

Step 3: Final Fate

Incineration: The only acceptable disposal method is high-temperature incineration.[1] This

ensures the destruction of the nitrogenous core, preventing environmental leaching.

Protocol C: Spill Cleanup (Self-Validating System)
If dry powder is spilled:

Isolate: Evacuate the immediate area (3-meter radius).
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Dampen: Cover the spill with a paper towel soaked in 1M Hydrochloric Acid (HCl). Reason:

This prevents dust generation and converts the base to a salt.[1]

Collect: Scoop up the damp material and place it in a wide-mouth hazardous waste jar.

Clean: Wipe the surface with water, then ethanol.

Validate: Check the surface pH with a litmus strip. It should be neutral (pH 6-8).[1] If basic

(blue), repeat the acid wipe.

Visualizations
Figure 1: Waste Stream Decision Tree
This diagram illustrates the logical flow for segregating 1-(3-Methylphenyl)guanidine waste to

ensure safety and compliance.
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Caption: Decision tree for segregating 1-(3-Methylphenyl)guanidine waste streams to ensure

incineration.

Table 1: Physicochemical Properties & Disposal
Codes[1][2]

Property Value/Description Operational Implication

Physical State White crystalline powder
High dust potential; use static

controls.[1]

Solubility
Soluble in Ethanol, DMSO;

Low in Water

Use organic waste streams for

stock solutions.

Acidity (pKa) ~13.6 (Strong Base)
Corrosive to tissue; neutralize

before disposal.

Incompatibility
Bleach (Hypochlorite), Nitric

Acid

Explosion/Toxic Gas Risk.

Keep away from oxidizers.

RCRA Code Not specifically listed (P/U)

Classify as Toxic/Irritant (Non-

regulated unless mixed with

solvents).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

1. Guanidine, N,N'-bis(2-methylphenyl)- [webbook.nist.gov]

2. cdn.caymanchem.com [cdn.caymanchem.com]

3. sigmaaldrich.com [sigmaaldrich.com]

4. 1,3-Di(2-(5-/sup 3/H)tolyl)guanidine: a selective ligand that labels sigma-type receptors for
psychotomimetic opiates and antipsychotic drugs (Journal Article) | OSTI.GOV [osti.gov]

To cite this document: BenchChem. [Operational Guide: Safe Handling and Disposal of 1-(3-
Methylphenyl)guanidine]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b2639590/docs#operational-guide-safe-handling-and-
disposal-of-1-3-methylphenyl-guanidine]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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